![molecular formula C18H28N2O4S B513083 1-{4-[2-Ethoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl]piperazin-1-yl}ethan-1-one CAS No. 942666-67-3](/img/structure/B513083.png)
1-{4-[2-Ethoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl]piperazin-1-yl}ethan-1-one
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Description
1-{4-[2-Ethoxy-4-methyl-5-(propan-2-yl)benzenesulfonyl]piperazin-1-yl}ethan-1-one is a useful research compound. Its molecular formula is C18H28N2O4S and its molecular weight is 368.5g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activities
Compounds related to the specified chemical, particularly those with piperazine derivatives, have been synthesized and evaluated for their antimicrobial activities. Some of these synthesized compounds demonstrated good or moderate activities against various microorganisms, suggesting potential applications in developing new antimicrobial agents (Bektaş et al., 2010).
Crystal Structure and Computational Analysis
Novel compounds containing elements of the specified chemical structure have been synthesized, with their structures confirmed by single crystal X-ray diffraction studies. Computational density functional theory (DFT) calculations were performed to understand the molecules' reactive sites for electrophilic and nucleophilic nature, providing insights into their potential chemical reactivity and applications in material science or drug design (Kumara et al., 2017).
Antitumor Activity and DNA Methylation
Research on piperazine-based tertiary amino alcohols and their dihydrochlorides, which share a functional group similarity with the specified compound, has shown effects on tumor DNA methylation processes in vitro. These findings highlight the potential therapeutic applications of such compounds in oncology, particularly in treatments aimed at modifying epigenetic markers (Hakobyan et al., 2020).
Analgesic and Anti-inflammatory Activities
Derivatives related to the specified chemical structure have been synthesized and evaluated for their analgesic and anti-inflammatory activities. These compounds showed higher analgesic activity compared to standard drugs like aspirin and significant anti-inflammatory effects, suggesting their potential application in developing new pain relief and anti-inflammatory medications (Palaska et al., 1993).
Properties
IUPAC Name |
1-[4-(2-ethoxy-4-methyl-5-propan-2-ylphenyl)sulfonylpiperazin-1-yl]ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N2O4S/c1-6-24-17-11-14(4)16(13(2)3)12-18(17)25(22,23)20-9-7-19(8-10-20)15(5)21/h11-13H,6-10H2,1-5H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEOSQHUQPGNWAF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C(=C1)C)C(C)C)S(=O)(=O)N2CCN(CC2)C(=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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